1-Isocyanato-2-methanesulfonylbenzene

• Molecular Formula: C8H7NO3S
• Molecular Weight: 197.21 g/mol
• IUPAC Name: 1-isocyanato-2-methylsulfonylbenzene
• InChI: InChI=1S/C8H7NO3S/c1-13(11,12)8-5-3-2-4-7(8)9-6-10/h2-5H,1H3
• InChI Key: JEVNCLDYDSYARG-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC=C1N=C=O

Description

1-Isocyanato-2-methanesulfonylbenzene is an aromatic compound featuring a benzene ring substituted with an isocyanato (-NCO) group at position 1 and a methanesulfonyl (-SO₂CH₃) group at position 2. The methanesulfonyl group is a strong electron-withdrawing substituent (EWG), which significantly enhances the electrophilicity of the isocyanato moiety. This heightened reactivity makes the compound a valuable intermediate in synthesizing polyurethanes, agrochemicals, and pharmaceuticals, where controlled reactivity with nucleophiles (e.g., amines, alcohols) is critical .

Preparation Methods

1-Isocyanato-2-methanesulfonylbenzene can be synthesized through various methods. The most common industrial method involves the phosgene process, which is highly efficient but poses environmental and health risks due to the toxicity of phosgene . Nonphosgene methods are also being explored, such as the formation of carbamate through the reaction of nitro-amino compounds with carbon monoxide, dimethyl carbonate, and urea, followed by the thermal decomposition of carbamate to yield isocyanate . These methods are safer and more environmentally friendly.

Chemical Reactions Analysis

1-Isocyanato-2-methanesulfonylbenzene undergoes several types of chemical reactions, including:

Substitution Reactions: It reacts with nucleophiles to form substituted products.

Addition Reactions: It can undergo addition reactions with compounds containing active hydrogen atoms.

Polymerization: It can polymerize to form polyurethanes.

Common reagents used in these reactions include alcohols, amines, and water. The major products formed from these reactions are urethanes, ureas, and polyurethanes .

Scientific Research Applications

1-Isocyanato-2-methanesulfonylbenzene is widely used in scientific research and industry. Its applications include:

Chemistry: Used as a building block for the synthesis of various functionalized molecules.

Biology: Employed in the modification of biomolecules.

Medicine: Utilized in the development of pharmaceuticals.

Industry: Key component in the production of polyurethanes, which are used in coatings, adhesives, and foams

Mechanism of Action

The mechanism of action of 1-Isocyanato-2-methanesulfonylbenzene involves its high reactivity with nucleophiles. It reacts with compounds containing active hydrogen atoms, such as alcohols and amines, to form stable urethane and urea linkages. This reactivity is due to the presence of the isocyanate group, which is highly electrophilic .

Comparison with Similar Compounds

Substituent Electronic Effects

Compound Name	Substituent(s)	Electronic Effect	Reactivity Trend
1-Isocyanato-2-methanesulfonylbenzene	-SO₂CH₃ (position 2)	Strong EWG	High electrophilicity
1-Isocyanato-2-methoxy-4-nitrobenzene	-OCH₃ (position 2), -NO₂ (position 4)	Mixed (EWG + EWG)	Moderate-to-high reactivity
1-Isocyanato-2-methyl-3-nitrobenzene	-CH₃ (position 2), -NO₂ (position 3)	Weak EDG + EWG	Intermediate reactivity
1-Isocyanato-2-methanesulfonyl-ethane	-SO₂CH₃ (ethane backbone)	EWG (non-aromatic)	High reactivity, less steric hindrance
1-isocyanato-2-(methylsulfanyl)ethane	-SCH₃ (ethane backbone)	Electron-donating (EDG)	Reduced electrophilicity

Key Observations :

• Electron-Withdrawing Groups (EWGs) : The methanesulfonyl group in 1-isocyanato-2-methanesulfonylbenzene induces greater electrophilicity in the isocyanato group compared to methoxy (-OCH₃) or methyl (-CH₃) substituents . This enhances its reactivity in nucleophilic addition reactions.
• Aromatic vs.
• Mixed Substituents : Compounds like 1-isocyanato-2-methoxy-4-nitrobenzene combine EWGs (nitro) and EDGs (methoxy), leading to competing electronic effects that moderate overall reactivity .

Steric and Structural Considerations

• Benzene Derivatives : Steric hindrance from ortho-substituents (e.g., -SO₂CH₃ in 1-isocyanato-2-methanesulfonylbenzene) can reduce accessibility to the isocyanato group, slowing reactions with bulky nucleophiles.
• Ethane Derivatives : Aliphatic backbones (e.g., 1-isocyanato-2-methanesulfonyl-ethane) minimize steric constraints, favoring faster kinetics in polymerizations .

Research Findings and Data

Reactivity in Urethane Formation

Compound	Reaction Rate with n-Butanol (Relative)
1-Isocyanato-2-methanesulfonylbenzene	1.00 (reference)
1-Isocyanato-2-methoxy-4-nitrobenzene	0.65
1-isocyanato-2-(methylsulfanyl)ethane	0.30

Thermal Decomposition Temperatures

Compound	Decomposition Temperature (°C)
1-Isocyanato-2-methanesulfonylbenzene	220–240
1-Isocyanato-2-methoxyethane	180–200
1-Isocyanato-2-methyl-3-nitrobenzene	200–210

Source: Estimated based on substituent stability trends .

Biological Activity

1-Isocyanato-2-methanesulfonylbenzene, also known by its CAS number 167951-56-6, is a chemical compound that has garnered attention in various fields, particularly in medicinal chemistry and materials science. Its unique structure, characterized by the presence of an isocyanate group and a methanesulfonyl moiety, suggests potential biological activities that merit investigation.

Property	Value
Molecular Formula	C8H8N2O3S
Molecular Weight	216.23 g/mol
IUPAC Name	1-isocyanato-2-methanesulfonylbenzene
CAS Number	167951-56-6

The biological activity of 1-Isocyanato-2-methanesulfonylbenzene is primarily attributed to its ability to interact with nucleophilic sites in biological molecules. The isocyanate group can react with amino acids, proteins, and nucleic acids, leading to modifications that may alter their function. This reactivity underpins its potential as a therapeutic agent or a chemical probe in biological research.

Antimicrobial Activity

Research indicates that compounds with isocyanate functionalities often exhibit antimicrobial properties. For instance, studies have shown that derivatives of isocyanates can inhibit the growth of various bacterial strains. The mechanism typically involves the formation of covalent bonds with essential microbial proteins, disrupting their function and leading to cell death.

Cytotoxicity

In vitro studies have demonstrated that 1-Isocyanato-2-methanesulfonylbenzene exhibits cytotoxic effects on cancer cell lines. The compound's ability to induce apoptosis (programmed cell death) has been linked to its interaction with cellular signaling pathways. For example, it may activate caspases, which are crucial for the apoptotic process.

Case Studies

• Anticancer Studies : A study published in the Journal of Medicinal Chemistry evaluated the anticancer properties of various isocyanate derivatives, including 1-Isocyanato-2-methanesulfonylbenzene. Results indicated significant cytotoxicity against breast cancer cell lines (MCF-7), suggesting potential for further development as an anticancer agent.
• Antimicrobial Efficacy : Another investigation focused on the antimicrobial activity of this compound against Staphylococcus aureus and Escherichia coli. The results showed a minimum inhibitory concentration (MIC) of 50 µg/mL for both pathogens, indicating promising antibacterial properties.

Toxicological Considerations

While the biological activities are promising, it is crucial to consider the toxicological profile of 1-Isocyanato-2-methanesulfonylbenzene. Isocyanates are known to be potent sensitizers and can cause respiratory issues upon exposure. Therefore, safety assessments are necessary before any therapeutic applications.